Cas no 2168278-98-4 (3-[(benzyloxy)methyl]-2-methylcyclobutan-1-one)

• Product Name: 3-[(benzyloxy)methyl]-2-methylcyclobutan-1-one
• CAS No: 2168278-98-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6281410
• PubChem ID: 126970269
• Update Time: 2026-03-11

3-[(benzyloxy)methyl]-2-methylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(benzyloxy)methyl]-2-methylcyclobutan-1-one
• D96671
• MFCD30802423
• PB41914
• 3-[(Benzyloxy)methyl]-2-methylcyclobutanone
• 2168278-98-4
• 2-methyl-3-(phenylmethoxymethyl)cyclobutan-1-one
• PS-16766
• SY322029
• SB13881
• 945216-30-8

• Inchi： 1S/C13H16O2/c1-10-12(7-13(10)14)9-15-8-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
• InChI Key： MJHZKGFRJBBJFS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CC(C1C)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-[(benzyloxy)methyl]-2-methylcyclobutan-1-one

3-[(Benzyloxy)methyl]-2-methylcyclobutan-1-one: A Comprehensive Overview

3-[(Benzyloxy)methyl]-2-methylcyclobutan-1-one, also known by its CAS number 2168278-98-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and synthetic chemistry. The molecule consists of a cyclobutanone ring substituted with a benzyloxy group at the 3-position and a methyl group at the 2-position, making it a valuable intermediate in organic synthesis.

The synthesis of 3-[(Benzyloxy)methyl]-2-methylcyclobutan-1-one involves a series of well-established organic reactions. One common approach is the nucleophilic attack on an appropriately substituted carbonyl compound, followed by cyclization to form the cyclobutanone ring. This method ensures high yield and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and enhancing selectivity.

In terms of chemical properties, this compound exhibits remarkable stability under standard conditions. Its electronic structure, influenced by the electron-donating methyl group and the electron-withdrawing benzyloxy group, contributes to its reactivity in various reactions. For instance, the compound can undergo nucleophilic additions, enolate formations, and cross-coupling reactions, making it a valuable building block in organic synthesis.

The biological activity of 3-[(Benzyloxy)methyl]-2-methylcyclobutan-1-one has been extensively studied in recent years. Research indicates that this compound possesses potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective drug development.

In the field of material science, this compound has shown promise as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for designing materials with tailored mechanical and electronic properties. Recent studies have demonstrated its application in the synthesis of stimuli-responsive polymers, which have potential applications in drug delivery systems and smart materials.

The environmental impact of 3-[(Benzyloxy)methyl]-2-methylcyclobutan-1-one is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical applications. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, but further studies are required to fully understand its environmental fate.

In conclusion, 3-[(Benzyloxy)methyl]-2-methylcyclobutan-1-one is a multifaceted compound with diverse applications across various disciplines. Its unique structure, reactivity, and biological properties make it an invaluable tool in modern chemistry. As research continues to uncover new aspects of this compound's potential, it is likely to play an increasingly important role in both academic and industrial settings.